(7-(2,5-Difluorophenyl)-1,4-thiazepan-4-yl)(2-phenylthiazol-4-yl)methanone

• IUPAC Name: [7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C21H18F2N2OS2/c22-15-6-7-17(23)16(12-15)19-8-9-25(10-11-27-19)21(26)18-13-28-20(24-18)14-4-2-1-3-5-14/h1-7,12-13,19H,8-11H2
• InChI Key: AEGZQERSLXDMKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=C(C=CC(=C2)F)F)C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H18F2N2OS2
• Molecular Weight: 416.5 g/mol
• CAS No.: 1704641-83-7

Description

(7-(2,5-Difluorophenyl)-1,4-thiazepan-4-yl)(2-phenylthiazol-4-yl)methanone is a useful research compound. Its molecular formula is C21H18F2N2OS2 and its molecular weight is 416.5. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Molecular Design

Complex molecules similar to the one are often subjects of synthetic chemistry research, aiming to develop novel compounds with specific properties. For example, the synthesis and spectral characterization of thiazolyl and thiophene derivatives have been extensively studied to understand their structural and electronic properties. Such research contributes to the design of molecules with potential antibacterial activity through density functional theory (DFT) calculations and docking studies (Shahana & Yardily, 2020).

Materials Science

In the realm of materials science, novel difluoro aromatic ketone monomers have been developed to create advanced materials with desirable properties. For instance, the synthesis of poly(arylene ether sulfone)s bearing benzyl quaternary ammonium groups from a new difluoro aromatic ketone monomer showcases how such molecules contribute to developing membranes with high hydroxide conductivity and alkaline stability, crucial for fuel cell applications (Shi et al., 2017).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, the structural optimization and molecular docking of synthesized compounds reveal their potential as drug candidates. For instance, the synthesis of novel diaryl and triaryl hydrazone derivatives and their evaluation as estrogen receptor modulators highlight the therapeutic potential of such compounds in treating diseases related to estrogen receptors (Pandey et al., 2002). Similarly, the development of rhenium(I) di- and tricarbonyl complexes with tertiary phosphine ligands for catalytic hydrogenations demonstrates the application of complex molecules in synthesizing potential anticancer agents (Gantsho et al., 2019).